5-bromoquinoline-6-carbaldehyde
Overview
Description
Synthesis Analysis
Quinoline and its derivatives can be synthesized using various methods. Classical synthesis protocols such as Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach are well-known . Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation reactions are also useful for the construction and functionalization of this compound .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromoquinoline-6-carbaldehyde involves the bromination of quinoline followed by oxidation of the resulting 5-bromoquinoline to form the aldehyde functional group at position 6.", "Starting Materials": [ "Quinoline", "Bromine", "Sodium hydroxide", "Acetic acid", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Bromination of quinoline using bromine and sodium hydroxide to form 5-bromoquinoline", "Step 2: Oxidation of 5-bromoquinoline using acetic acid and hydrogen peroxide to form 5-bromoquinoline-6-carboxylic acid", "Step 3: Decarboxylation of 5-bromoquinoline-6-carboxylic acid using heat and acid to form 5-bromoquinoline-6-carbaldehyde" ] } | |
CAS RN |
2051588-04-4 |
Molecular Formula |
C10H6BrNO |
Molecular Weight |
236.1 |
Purity |
95 |
Origin of Product |
United States |
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